6-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}-N-(oxan-2-yloxy)hexanamide

• IUPAC Name: 6-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-(oxan-2-yloxy)hexanamide
• InChI: InChI=1S/C23H26N2O5/c26-19(24-30-20-13-3-5-15-29-20)12-2-1-4-14-25-22(27)17-10-6-8-16-9-7-11-18(21(16)17)23(25)28/h6-11,20H,1-5,12-15H2,(H,24,26)
• InChI Key: AHTYOJYXMBSHAN-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)ONC(=O)CCCCCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C23H26N2O5
• Molecular Weight: 410.5 g/mol

Description

6-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}-N-(oxan-2-yloxy)hexanamide is a useful research compound. Its molecular formula is C23H26N2O5 and its molecular weight is 410.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Aspects

Research into similar complex organic molecules often focuses on their synthesis and structural characterization. For instance, Menzek and Altundas (2006) explored the reactions of epoxycyclohexadecatetraene derivatives, showcasing the intricacies of intramolecular oxygen migration and bond cleavages in cyclo compounds, which are relevant to understanding the chemical behavior and synthesis pathways of complex organic molecules like the one (Menzek & Altundas, 2006).

Applications in Molecular Structures and Ligands

Compounds with intricate cyclic structures find applications in creating ion-selective electrodes and understanding the molecular structures of metallocanes. The work by Casabó et al. (1991) on pyridine-based macrocycles containing nitrogen, oxygen, and sulfur demonstrates the potential of complex cyclic compounds in developing ion-selective electrodes (Casabó et al., 1991). Additionally, the study by Cea‐Olivares et al. (2005) on the importance of transannular bonding strength in metallocanes highlights how these compounds contribute to our understanding of molecular structures (Cea‐Olivares et al., 2005).

Potential Applications in Organic Synthesis and Material Science

Research also extends into the potential applications of complex organic molecules in organic synthesis and material science. For instance, the work by Jha et al. (2013) on the synthesis of tricyclic compounds from biomass-derived levulinic acid underlines the versatility of complex organic molecules in synthesizing environmentally benign compounds with potential applications in material science (Jha et al., 2013).